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Compound of Interest

Compound Name: 4-(3-Phenylpropoxy)piperidine

Cat. No.: B13271670

Get Quote

Executive Summary & Therapeutic Context[1][2][3]
The 4-(diarylhydroxymethyl)-1-[3-(aryloxy)propyl]piperidine scaffold represents a specialized

class of pharmacophores primarily engineered for Histamine H1 receptor antagonism.

Structurally, these molecules bridge the gap between classical "first-generation" diphenylmethyl

piperidines (which often possess significant CNS penetration and anticholinergic side effects)

and "second-generation" non-sedating antihistamines.

The core utility of this scaffold lies in its high-affinity binding to the H1 receptor, driven by the

diarylhydroxymethyl "head" group, while the aryloxypropyl "tail" provides critical ancillary

binding interactions that enhance potency and selectivity.

Primary Lead Candidate:AHR-5333 (1-[4-[3-[4-[bis(4-fluorophenyl)hydroxymethyl]-1-

piperidinyl]propoxy]-3-methoxyphenyl]ethanone).[1][2]

Mechanism: Inverse agonist at H1 receptors.[3]
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Key Advantage: Superior potency in IgE-mediated anaphylaxis models compared to

Terfenadine and Oxatomide.[1][2]

Critical Liability: Structural similarity to hERG-blocking pharmacophores necessitates

rigorous cardiac safety profiling.

Structure-Activity Relationship (SAR) Analysis
The SAR of this class is best understood by dissecting the molecule into three distinct zones:

the Pharmacophore Head, the Linker, and the Lipophilic Tail.

Zone A: The Diarylhydroxymethyl Head
This region is the primary driver of H1 receptor affinity. It mimics the histamine pharmacophore

but adds bulk to prevent receptor activation (antagonism).

Hydroxyl Group (-OH): Essential.[4] Deletion (conversion to a simple diarylmethyl) or

etherification significantly reduces H1 affinity but may increase calcium channel blocking

(CCB) activity. The -OH group likely participates in a critical hydrogen bond with Asp107 or

Thr112 in the H1 receptor transmembrane domain.

Aryl Substitution:

Para-Fluorine (p-F): Substitution at the para position of both phenyl rings (bis-4-

fluorophenyl) yields the highest potency (e.g., AHR-5333).

Unsubstituted/Methoxy: Generally less potent.

Ortho/Meta Substitution: Steric hindrance here often disrupts the optimal "propeller"

conformation required for the hydrophobic pocket binding.

Zone B: The Piperidine & Propyl Linker
Piperidine Ring: Serves as the central scaffold. The basic nitrogen (protonated at

physiological pH) is non-negotiable, forming an ionic bond with the conserved Asp107

residue.

Propyl Chain (n=3): The "Goldilocks" length.
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n=2 (Ethyl): Often leads to loss of potency or a shift toward anticholinergic (muscarinic)

activity.

n=4+ (Butyl): Increases lipophilicity excessively, raising the risk of non-specific binding and

hERG channel blockade.

Zone C: The Aryloxy Tail
This region targets an ancillary binding pocket distinct from the histamine binding site.

Phenoxy Substituents:

Electron-donating or withdrawing groups at the para position (e.g., acetyl, methoxy)

enhance binding.

4-Acetyl-2-methoxy (Vanilloid-like): Found in AHR-5333, this specific substitution pattern

provides a balance of polarity and lipophilicity, likely interacting with secondary aromatic

residues (e.g., Phe/Trp) in the receptor entrance.

Ether Oxygen: Replacement with Sulfur or Nitrogen generally retains activity but alters

metabolic stability (CYP450 liability).

Visualization: SAR Logic Map
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Caption: SAR Map illustrating the three functional zones. Green nodes indicate optimization

targets; Red indicates safety liabilities.

Comparative Performance Analysis
The table below contrasts the AHR-5333 scaffold against standard H1 antagonists.
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Feature
AHR-5333 (Scaffold
Lead)

Terfenadine
(Reference)

Fexofenadine
(Metabolite)

H1 Potency (Ki) < 10 nM (High) ~ 20-50 nM ~ 60 nM

Efficacy (PFA Assay)
Superior (ED50 < 1

mg/kg)
Moderate Moderate

CNS Penetration Low to Moderate Low (P-gp substrate)
Very Low

(Zwitterionic)

hERG Liability
High Risk (Needs

screening)
Severe (Withdrawn) Low (Safe)

Metabolic Stability
Moderate (CYP3A4

susceptible)

Low (Rapid

metabolism)
High

Selectivity High vs. Muscarinic Moderate High

Key Insight: While the AHR-5333 scaffold offers superior raw potency in anaphylaxis models,

its lipophilic tail mimics the "pharmacophore trap" of Terfenadine, necessitating early-stage

hERG screening (see Protocol 2).

Experimental Protocols
Protocol 1: Synthesis of the Scaffold (Convergent
Strategy)
Causality: This route avoids quaternary ammonium salt formation and allows late-stage

diversification of the aryloxy tail.

Step A: Head Group Formation

React ethyl 4-piperidinecarboxylate with 2 equivalents of 4-fluorophenylmagnesium

bromide (Grignard).

Conditions: THF, 0°C to RT, 2h.

Product: 4-[Bis(4-fluorophenyl)hydroxymethyl]piperidine (Intermediate 1).
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Step B: Linker Activation

React the desired phenol (e.g., 4-acetyl-2-methoxyphenol) with 1-bromo-3-chloropropane.

Conditions: K2CO3, Acetone, Reflux, 12h.

Product: 3-(Aryloxy)propyl chloride (Intermediate 2).

Step C: Convergent Coupling

Alkylate Intermediate 1 with Intermediate 2.

Conditions: KI (catalytic), K2CO3, DMF, 80°C, 18h.

Purification: Flash chromatography (EtOAc/Hexane).

Protocol 2: hERG Safety Screening (Automated Patch
Clamp)
Causality: Due to the structural risk, hERG inhibition must be quantified before efficacy trials.

Cell Line: CHO cells stably expressing hERG (Kv11.1).

Buffer: Extracellular solution (Tyrode’s); Intracellular solution (K-Aspartate based).

Voltage Protocol:

Hold at -80 mV.

Depolarize to +40 mV for 500 ms (activates channels).

Repolarize to -50 mV for 500 ms (elicits tail current).

Application: Perfuse compound at 0.1, 1, 10, and 30 µM.

Analysis: Calculate IC50 based on tail current inhibition.

Pass Criteria: IC50 > 10 µM (ideally > 30x therapeutic Cmax).
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Protocol 3: Passive Foot Anaphylaxis (PFA) Assay
Causality: This in vivo model validates the compound's ability to prevent IgE-mediated vascular

permeability, a direct measure of antihistamine efficacy.

Sensitization: Inject rats with anti-ovalbumin IgE into the plantar surface of the right hind

paw.

Latency: Wait 24 hours for sensitization.

Treatment: Administer test compound (p.o.) 1 hour prior to challenge.

Challenge: Intravenous injection of ovalbumin + Evans Blue dye.

Readout: Euthanize after 30 mins. Excise paws. Extract dye with formamide.

Quantification: Measure absorbance at 620 nm. % Inhibition = (Control - Treated) / Control.

Screening Workflow Visualization
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Caption: Critical path for validating H1 antagonists, prioritizing early hERG safety elimination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: SAR & Optimization of 4-
(Diarylhydroxymethyl)-1-[3-(aryloxy)propyl]piperidines]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13271670/docs#technical-guide-sar-
optimization-of-4-diarylhydroxymethyl-1-3-aryloxy-propyl-piperidines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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